Phenyl{3-[1-(pyrrolidin-1-yl)prop-1-en-1-yl]phenyl}methanone

• CAS No.: 73031-37-5
• Molecular Formula: C20H21NO
• Molecular Weight: 291.4 g/mol
• IUPAC Name: phenyl-[3-(1-pyrrolidin-1-ylprop-1-enyl)phenyl]methanone
• InChI: InChI=1S/C20H21NO/c1-2-19(21-13-6-7-14-21)17-11-8-12-18(15-17)20(22)16-9-4-3-5-10-16/h2-5,8-12,15H,6-7,13-14H2,1H3
• InChI Key: WXDDGOHMUKLOKV-UHFFFAOYSA-N
• Canonical SMILES: CC=C(C1=CC(=CC=C1)C(=O)C2=CC=CC=C2)N3CCCC3

Description

Phenyl{3-[1-(pyrrolidin-1-yl)prop-1-en-1-yl]phenyl}methanone is a useful research compound. Its molecular formula is C20H21NO and its molecular weight is 291.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 60 ml of toluene, 1.67 g of the starting ketone, 1.49 g of pyrrolidine and 0.10 g of boron trifluoride etherate were dissolved. The mixture was refluxed for 25 hours using a Cope water separator and molecular sieve 4A as the dehydrating agent. After having distilled out the solvent, the residue was subjected to a distillation under a reduced pressure to obtain 0.83 g of the desired enamine (yield: 41%).